Cas no 91780-33-5 (5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 91780-33-5
• MF: C₅H₇N₃S₂
• MW: 173.259177446365
• MDL: MFCD00992519
• CID: 819515
• PubChem ID: 1627090
• Update Time: 2025-06-12

5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(2-propen-1-ylamino)-
• 5-(prop-2-enylamino)-3H-1,3,4-thiadiazole-2-thione
• 5-(allylamino)-1,3,4-thiadiazole-2-thiol
• EN300-10113
• SCHEMBL11035316
• 5-[(prop-2-en-1-yl)amino]-2,3-dihydro-1,3,4-thiadiazole-2-thione
• Z56995173
• DTXSID70364646
• CS-0229813
• 5-(allylamino)-1,3,4-thiadiazol-2-ylhydrosulfide
• MS-3289
• SMR001798146
• MLS002920557
• MFCD00992519
• 5-[(prop-2-en-1-yl)amino]-1,3,4-thiadiazole-2-thiol
• 91780-33-5
• AKOS002274093
• CHEMBL1891083
• AKOS001065113
• NSC-142478
• NSC142478
• 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD00992519
• Inchi： 1S/C5H7N3S2/c1-2-3-6-4-7-8-5(9)10-4/h2H,1,3H2,(H,6,7)(H,8,9)
• InChI Key： LJMZTBZTHWQFST-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NCC=C)=S

Computed Properties

• Exact Mass: 173.008
• Monoisotopic Mass: 173.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 243.5°C at 760 mmHg
• Flash Point: 101°C
• Refractive Index: 1.708
• PSA: 101.04000
• LogP: 1.87160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol

Comprehensive Overview of 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 91780-33-5)

5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 91780-33-5) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its thiadiazole core and allylamino substituent, is a subject of ongoing research in medicinal chemistry, agrochemicals, and material science. Its molecular structure combines a 1,3,4-thiadiazole ring with a thiol group at the 2-position and an allylamino moiety at the 5-position, making it a versatile intermediate for further chemical modifications.

The growing interest in 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol is partly driven by its potential role in the development of novel bioactive compounds. Researchers are exploring its derivatives for antimicrobial, antifungal, and anti-inflammatory properties, aligning with the global demand for new therapeutic agents. The compound's thiadiazole-thiol scaffold is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs. This has led to increased searches for "thiadiazole derivatives in drug discovery" and "allylamino-thiadiazole synthesis" in academic and industrial databases.

In the context of green chemistry and sustainable synthesis, CAS No. 91780-33-5 has emerged as a candidate for eco-friendly chemical processes. Its molecular framework allows for modifications using catalyst-free reactions and solvent-free conditions, topics frequently searched by chemists aiming to reduce environmental impact. The compound's allyl group offers opportunities for click chemistry applications, a trending topic in materials science forums. Recent publications have highlighted its utility in creating polymeric networks and smart materials, addressing the rising interest in "functional thiadiazole materials".

From an analytical perspective, 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol presents interesting challenges and opportunities. Advanced techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and reactivity, reflecting the search trends for "thiadiazole characterization methods". The compound's thiol group enables specific detection protocols, making it valuable in chemo-sensing applications—a hot topic in analytical chemistry circles. Its UV-visible absorption properties have also sparked interest in "thiadiazole-based optical materials" queries.

The commercial availability of CAS No. 91780-33-5 has increased significantly, with suppliers highlighting its >98% purity grades for research purposes. This aligns with market demands for "high-purity heterocyclic building blocks". Patent analyses reveal growing intellectual property activity around thiadiazole-thiol derivatives, particularly in areas like corrosion inhibitors and electronic materials, answering frequent queries about "industrial applications of thiadiazoles". The compound's stability under various conditions makes it suitable for long-term storage, another practical consideration for researchers.

Looking forward, 5-(prop-2-en-1-yl)amino-1,3,4-thiadiazole-2-thiol continues to inspire multidisciplinary research. Its combination of electronic properties, biocompatibility, and structural versatility positions it as a valuable scaffold in the design of next-generation functional materials and bioactive molecules. As synthetic methodologies advance and analytical techniques become more sophisticated, this compound is likely to remain at the forefront of heterocyclic chemistry research, addressing both fundamental scientific questions and practical application needs across multiple industries.